Cas no 872612-83-4 (N-(2H-1,3-benzodioxol-5-yl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide)

• Product Name: N-(2H-1,3-benzodioxol-5-yl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide
• CAS No: 872612-83-4
• MF: C₂₀H₁₆N₂O₅
• MW: 364.351445198059
• CID: 6130787
• PubChem ID: 7205126
• Update Time: 2025-07-23

N-(2H-1,3-benzodioxol-5-yl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2H-1,3-benzodioxol-5-yl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide
• N-(benzo[d][1,3]dioxol-5-yl)-3-(cyclopropanecarboxamido)benzofuran-2-carboxamide
• F1883-1379
• 872612-83-4
• AKOS024617372
• SR-01000018588
• AB00677345-01
• SR-01000018588-1
• N-(1,3-benzodioxol-5-yl)-3-(cyclopropanecarbonylamino)-1-benzofuran-2-carboxamide

• Inchi： 1S/C20H16N2O5/c23-19(11-5-6-11)22-17-13-3-1-2-4-14(13)27-18(17)20(24)21-12-7-8-15-16(9-12)26-10-25-15/h1-4,7-9,11H,5-6,10H2,(H,21,24)(H,22,23)
• InChI Key： ZFGRNQLODIHJBP-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1=C(C(NC2=CC=C3C(=C2)OCO3)=O)OC2C=CC=CC1=2

Computed Properties

• Exact Mass: 364.10592162g/mol
• Monoisotopic Mass: 364.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 89.8Ų

Additional information on N-(2H-1,3-benzodioxol-5-yl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide

Introduction to N-(2H-1,3-benzodioxol-5-yl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide (CAS No. 872612-83-4)

N-(2H-1,3-benzodioxol-5-yl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide, identified by its CAS number 872612-83-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development in academic and industrial settings.

The structural framework of N-(2H-1,3-benzodioxol-5-yl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide incorporates several key pharmacophoric elements that contribute to its potential therapeutic properties. The benzodioxole moiety, also known as the oxetane derivative, is a well-documented scaffold in drug discovery due to its ability to interact with various biological targets. Specifically, the 2H-1,3-benzodioxol ring system is known for its role in modulating enzyme activities and receptor interactions, which are critical for the development of novel therapeutic agents.

In addition to the benzodioxole moiety, the presence of a cyclopropaneamido group in the molecule introduces additional conformational constraints and potential sites for hydrogen bonding interactions. This structural feature is particularly interesting because it can influence the compound's solubility, bioavailability, and overall pharmacokinetic profile. The combination of these elements suggests that N-(2H-1,3-benzodioxol-5-yl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide may exhibit unique biological activities that make it a valuable candidate for further investigation.

The benzofuran component of the molecule further enhances its complexity and potential functionality. Benzofurans are a class of heterocyclic compounds that have been extensively studied for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of a 1-benzofuran ring into the structure of N-(2H-1,3-benzodioxol-5-yl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide suggests that this compound may possess multiple modes of action, thereby increasing its therapeutic potential.

2H-1,3-benzodioxol-5-yl)-3-cyclopropaneamido-1-benzofuran-2-carboxamide and various biological targets. For instance, studies have shown that this compound may interact with enzymes involved in metabolic pathways relevant to inflammation and cancer progression. Such findings highlight the compound's potential as a lead molecule for drug development. 2H-1,3-benzodioxol